Cas no 2034500-55-3 (2-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-4-(trifluoromethyl)pyridine)

• Product Name: 2-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-4-(trifluoromethyl)pyridine
• CAS No: 2034500-55-3
• MF: C₁₆H₁₃F₅N₂O₃S
• MW: 408.34304022789
• CID: 5553723
• PubChem ID: 91815816
• Update Time: 2025-05-20

2-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2,6-difluorophenyl)sulfonylpyrrolidin-3-yl]oxy-4-(trifluoromethyl)pyridine
• AKOS025317919
• 2034500-55-3
• 2-{[1-(2,6-difluorobenzenesulfonyl)pyrrolidin-3-yl]oxy}-4-(trifluoromethyl)pyridine
• F6476-3390
• 2-((1-((2,6-difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-4-(trifluoromethyl)pyridine
• 2-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C16H13F5N2O3S/c17-12-2-1-3-13(18)15(12)27(24,25)23-7-5-11(9-23)26-14-8-10(4-6-22-14)16(19,20)21/h1-4,6,8,11H,5,7,9H2
• InChI Key： GZQHYFFBVBPZOQ-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1F)F)(N1CCC(C1)OC1C=C(C(F)(F)F)C=CN=1)(=O)=O

Computed Properties

• Exact Mass: 408.05670426g/mol
• Monoisotopic Mass: 408.05670426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-4-(trifluoromethyl)pyridine

Introduction to 2-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-4-(trifluoromethyl)pyridine and Its CAS No. 2034500-55-3

2-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-4-(trifluoromethyl)pyridine, identified by the CAS number 2034500-55-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyridine core substituted with a trifluoromethyl group and an oxyphenylsulfonylpyrrolidine moiety. The presence of these functional groups imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The structural design of 2-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-4-(trifluoromethyl)pyridine is meticulously crafted to interact with biological targets in a highly specific manner. The trifluoromethyl group, a well-known pharmacophore, enhances the metabolic stability and binding affinity of the molecule, while the sulfonylpyrrolidine segment contributes to its solubility and bioavailability. These features are critical for optimizing pharmacokinetic profiles, which are essential for the efficacy and safety of therapeutic agents.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with various diseases. The 2,6-difluorophenyl scaffold in this compound is particularly noteworthy, as it has been shown to exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory responses and cancer progression. Studies have demonstrated that fluorinated aromatic compounds can significantly alter the pharmacological properties of molecules by influencing their interactions with biological targets at the molecular level.

One of the most compelling aspects of 2-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-4-(trifluoromethyl)pyridine is its potential application in the development of next-generation therapeutics. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of this compound that exhibit enhanced potency and selectivity. These efforts have led to the discovery of several lead compounds that are currently undergoing preclinical evaluation for their therapeutic efficacy.

The synthesis of 2-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-4-(trifluoromethyl)pyridine represents a significant achievement in synthetic organic chemistry. The multi-step synthetic route involves careful control of reaction conditions to ensure high yield and purity. Advanced catalytic systems have been employed to facilitate key transformations, such as sulfonylation and etherification, which are critical for constructing the complex framework of the molecule. These synthetic strategies highlight the ingenuity and precision required in modern drug development pipelines.

From a mechanistic perspective, the interaction between 2-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-4-(trifluoromethyl)pyridine and biological targets remains an active area of investigation. Preliminary studies suggest that this compound may exert its effects by modulating intracellular signaling pathways involved in cell proliferation and apoptosis. The precise mode of action will be further elucidated through detailed biochemical assays and structural biology approaches, which will provide valuable insights into its therapeutic potential.

The pharmaceutical industry has shown keen interest in exploring fluorinated heterocycles like 2-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-4-(trifluoromethyl)pyridine due to their favorable pharmacokinetic profiles. The incorporation of fluorine atoms can enhance lipophilicity, improve metabolic stability, and increase binding affinity to biological targets. These attributes make fluorinated compounds particularly attractive for designing drugs with prolonged half-lives and reduced side effects.

As research progresses, it is anticipated that derivatives of this compound will be optimized for clinical use across multiple therapeutic indications. The versatility of its structural framework allows for modifications that can fine-tune its pharmacological properties without compromising its core activity. This flexibility is crucial for addressing the diverse needs of patients suffering from various diseases.

In conclusion,2-((1-((2,6-Difluorophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-4-(trifluoromethyl)pyridine (CAS No. 2034500-55-3) represents a significant advancement in medicinal chemistry with promising applications in drug discovery. Its unique structural features and demonstrated biological activity position it as a valuable scaffold for developing novel therapeutics. Further research is warranted to fully harness its potential in addressing unmet medical needs.